Cas no 80820-43-5 (1-Pentene-4,4,5,5,5-d5)

• Product Name: 1-Pentene-4,4,5,5,5-d5
• CAS No: 80820-43-5
• MF: C₅H₁₀
• MW: 75.1637101173401
• MDL: MFCD03428207
• CID: 707839
• PubChem ID: 90477386
• Update Time: 2025-10-30

1-Pentene-4,4,5,5,5-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Pentene-4,4,5,5,5-d5(9CI)
• 1-Pentene-4,4,5,5,5-
• 1-PENTENE-4,4,5,5,5-D5
• 80820-43-5
• 4,4,5,5,5-Pentadeuteriopent-1-ene
• D99482
• DB-312288
• 1-Pentene-4,4,5,5,5-d5

• MDL： MFCD03428207
• Inchi： 1S/C5H10/c1-3-5-4-2/h3H,1,4-5H2,2H3/i2D3,4D2
• InChI Key： YWAKXRMUMFPDSH-PVGOWFQYSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])CC=C

Computed Properties

• Exact Mass: 75.11
• Monoisotopic Mass: 75.11
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 21.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.4

Experimental Properties

• LogP: 1.97250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on 1-Pentene-4,4,5,5,5-d5

Recent Advances in the Application of 80820-43-5 and 1-Pentene-4,4,5,5,5-d5 in Chemical and Biomedical Research

The chemical compound with the CAS number 80820-43-5 and the deuterated product 1-Pentene-4,4,5,5,5-d5 have garnered significant attention in recent chemical and biomedical research. These compounds are increasingly utilized in various applications, ranging from organic synthesis to drug development, due to their unique structural and isotopic properties. This research brief aims to synthesize the latest findings and highlight the potential implications of these compounds in advancing scientific and medical knowledge.

Recent studies have demonstrated that 80820-43-5 serves as a crucial intermediate in the synthesis of complex organic molecules. Its structural versatility allows for modifications that can lead to the development of novel pharmaceuticals. Meanwhile, 1-Pentene-4,4,5,5,5-d5, a deuterated analog of 1-pentene, has been employed in isotopic labeling studies to trace metabolic pathways and understand reaction mechanisms with greater precision. The incorporation of deuterium atoms enhances the stability and detectability of the compound in mass spectrometry and NMR spectroscopy, making it invaluable in pharmacokinetic and metabolic studies.

One notable application of 1-Pentene-4,4,5,5,5-d5 is in the field of drug metabolism. Researchers have utilized this compound to investigate the metabolic fate of pentene derivatives in vivo, providing insights into the enzymatic processes involved in their breakdown. These studies have revealed that deuterium substitution can significantly alter the metabolic stability of the compound, thereby influencing its pharmacokinetic profile. Such findings are critical for the design of deuterated drugs, which often exhibit improved efficacy and reduced side effects compared to their non-deuterated counterparts.

In addition to its metabolic applications, 80820-43-5 has been explored for its potential in material science. Recent publications highlight its role in the synthesis of advanced polymers and nanomaterials. The compound's ability to act as a cross-linking agent or a monomer precursor has been leveraged to develop materials with tailored mechanical and thermal properties. These advancements hold promise for applications in biomedical engineering, such as the development of drug delivery systems and biocompatible scaffolds for tissue regeneration.

Furthermore, the combination of 80820-43-5 and 1-Pentene-4,4,5,5,5-d5 has opened new avenues in catalytic research. Studies have shown that these compounds can serve as ligands or co-catalysts in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This has implications for green chemistry, where the development of sustainable and efficient catalytic processes is a priority. The ability to fine-tune reaction conditions using these compounds could lead to more environmentally friendly industrial processes.

Despite these promising developments, challenges remain in the large-scale production and application of 80820-43-5 and 1-Pentene-4,4,5,5,5-d5. Issues such as cost, scalability, and regulatory approval need to be addressed to fully realize their potential. Ongoing research is focused on optimizing synthetic routes and exploring new applications to overcome these hurdles. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical solutions.

In conclusion, the compounds 80820-43-5 and 1-Pentene-4,4,5,5,5-d5 represent important tools in modern chemical and biomedical research. Their diverse applications underscore the importance of continued investigation into their properties and potential uses. As research progresses, these compounds are likely to play an increasingly prominent role in the development of new drugs, materials, and catalytic systems, contributing to advancements in science and technology.